Cas no 10108-61-9 (2-(sec-Butyl)isoindoline-1,3-dione)

• Product Name: 2-(sec-Butyl)isoindoline-1,3-dione
• CAS No: 10108-61-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 207524
• PubChem ID: 95380
• Update Time: 2025-04-19

2-(sec-Butyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(sec-Butyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(1-methylpropyl)-
• 2-butan-2-ylisoindole-1,3-dione
• (+-)-N-sec-Butyl-phthalimid
• (+-)-N-sec-butyl-phthalimide
• 2-phthalimidobutane
• 2-sec-butyl-1h-isoindole-1,3(2h)-dione
• AI3-02419
• EINECS 233-295-1
• N-(1-methylpropyl)phthalimide
• NSC5681
• N-sec-Butylphthalimid
• N-sec-butyl-phthalimide
• N-sec-Butylphthalimide
• N-sek.Butylftalimid [Czech]
• Phthalimide, N-sec-butyl-
• 2-(1-methylpropyl)-1h-isoindole-3(2h)-dione
• n-sek.butylftalimid
• 2-sec-butyl-isoindole-1,3-dione
• n-sec-butyl-phthalimid
• 1H-Isoindole-1,3(2H)-dione, 2-(1-methylpropyl)-
• NS00044199
• 10108-61-9
• SCHEMBL6127956
• NSC 5681
• W-110247
• AKOS022174772
• NSC-5681
• 1H-Isoindole-1, 2-(1-methylpropyl)-
• 2-s-butyl-isoindole-1,3-dione
• WLN: T56 BVNVJ C1Y1&1
• 2-(1-methyl-propyl)-isoindole-1,3-dione
• AKOS003488814
• DTXSID40864209
• SB64897
• DB-322983
• ZTXOTHWCDVUQRM-UHFFFAOYSA-N

• Inchi： 1S/C12H13NO2/c1-3-8(2)13-11(14)9-6-4-5-7-10(9)12(13)15/h4-8H,3H2,1-2H3
• InChI Key： ZTXOTHWCDVUQRM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C(C)CC)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.4

Experimental Properties

• Density: 1.1255 (rough estimate)
• Boiling Point: 341.55°C (rough estimate)
• Flash Point: 126°C
• Refractive Index: 1.5260 (estimate)
• PSA: 37.38
• LogP: 2.01900

2-(sec-Butyl)isoindoline-1,3-dione Security Information

• Safety Term：A poison by ingestion and skin contact.
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones